Cas no 87505-04-2 (rac 1-Heptandecanoyl-3-chloropropanediol)

• Product Name: rac 1-Heptandecanoyl-3-chloropropanediol
• CAS No: 87505-04-2
• Molecular Formula: C₂₀H₃₉O₃Cl
• Molecular Weight: 362.97486
• CID: 826956
• PubChem ID: 46781684

rac 1-Heptandecanoyl-3-chloropropanediol Properties

Names and Identifiers

• 1-HEPT AND ECANOYL-3-CHLOROPROPANEDIOL
• rac 1-Heptandecanoyl-3-chloropropanediol
• (3-chloro-2-hydroxypropyl) heptadecanoate
• RAC 1-HEPTANDECANOYL-3-CHLOROPROPANEDIOL,WHITE WAXY SOLID
• 1-O-hexadecyl-3-chloro-rac-glycerol
• HEPTADECANOIC ACID 3-CHLORO-2-HYDROXYPROPYL ESTER
• FT-0669126
• AKOS030255896
• 3-CHLORO-2-HYDROXYPROPYL HEPTADECANOATE
• 87505-04-2
• DTXSID40675918
• Heptadecanoic Acid 3-Chloro-2-hydroxypropyl Ester;
• DB-247003

• InChIKey： RLJUXUGMOYWYGM-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H39ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)24-18-19(22)17-21/h19,22H,2-18H2,1H3
• SMILES： CCCCCCCCCCCCCCCCC(=O)OCC(CCl)O

Computed Properties

• Exact Mass: 362.25900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 19
• Monoisotopic Mass: 362.2587728g/mol
• Heavy Atom Count: 24
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 6.00070
• PSA: 46.53000
• Melting Point: 30-31°C

rac 1-Heptandecanoyl-3-chloropropanediol Security Information

rac 1-Heptandecanoyl-3-chloropropanediol Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters